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Compound of Interest

Compound Name: Formanilide

Cat. No.: B094145 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. Adherence to proper chemical handling and disposal protocols is a

critical component of this responsibility. This guide provides essential, immediate safety and

logistical information for the proper disposal of formanilide, a compound commonly used in

chemical synthesis.

Key Safety and Physical Data
A thorough understanding of a chemical's properties is the foundation of its safe handling and

disposal. The following table summarizes key quantitative data for formanilide.

Property Value

Molecular Formula C₇H₇NO

Appearance Light brown powder/solid

Melting Point 47 - 49 °C / 116.6 - 120.2 °F[1]

Boiling Point 271 °C / 519.8 °F @ 760 mmHg[1]

Flash Point > 112 °C / > 233.6 °F[1]

Solubility Soluble in water[2]

Hazards Harmful if swallowed[3]
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Experimental Protocol: Step-by-Step Disposal
Procedures
The following protocol outlines the detailed methodology for the safe disposal of formanilide
waste.

1. Personal Protective Equipment (PPE): Before handling formanilide waste, it is mandatory to

wear appropriate PPE to minimize exposure risks. This includes:

Nitrile rubber gloves[3]

Safety goggles with side-shields or a face shield

A laboratory coat

For situations with potential for dust or vapor generation, use a NIOSH/MSHA approved

respirator.[3]

2. Waste Segregation and Collection:

Designate a specific, clearly labeled, and sealable container for formanilide waste.

The container must be chemically compatible and marked as "Hazardous Waste" with the full

chemical name: "Formanilide".

Do not mix formanilide waste with other waste streams unless explicitly permitted by your

institution's Environmental Health and Safety (EHS) office.

3. Spill Management: In the event of a formanilide spill, follow these steps:

Evacuate all non-essential personnel from the immediate area.

Ensure adequate ventilation.[1]

For small spills, carefully sweep up the solid material.[1][3] Avoid actions that could generate

dust.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b094145?utm_src=pdf-body
https://www.benchchem.com/product/b094145?utm_src=pdf-body
https://www.chemicalbook.com/msds/formanilide.pdf
https://www.chemicalbook.com/msds/formanilide.pdf
https://www.benchchem.com/product/b094145?utm_src=pdf-body
https://www.benchchem.com/product/b094145?utm_src=pdf-body
https://www.benchchem.com/product/b094145?utm_src=pdf-body
https://www.benchchem.com/product/b094145?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC158420050&productDescription=FORMANILIDE+99%2B%25+GC+5G&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC158420050&productDescription=FORMANILIDE+99%2B%25+GC+5G&vendorId=VN00032119&countryCode=US&language=en
https://www.chemicalbook.com/msds/formanilide.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094145?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Use an inert absorbent material such as vermiculite, dry sand, or earth for any remaining

residue.

Collect all contaminated materials (absorbent, cleaning supplies, and any contaminated

PPE) and place them into the designated hazardous waste container.[3]

Thoroughly wash the spill area with soap and water after the material has been collected.[2]

Under no circumstances should formanilide be washed down the drain.

4. Final Disposal:

All waste containing formanilide must be treated as hazardous chemical waste.[4][5]

The disposal of this waste must be handled by a licensed and approved waste disposal

contractor.[3]

Contact your institution's EHS office to arrange for the pickup and proper disposal of the

formanilide waste container. It is the responsibility of the chemical waste generator to

determine if the discarded chemical is classified as hazardous waste and to ensure complete

and accurate classification by consulting local, regional, and national regulations.[4][5]

Formanilide Disposal Workflow
The following diagram illustrates the logical decision-making process for the proper disposal of

formanilide.
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Caption: Logical workflow for the proper disposal of formanilide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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